3-(6-Methyl-2-pyridyl)propanal

• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 3-(6-methylpyridin-2-yl)propanal
• InChI: InChI=1S/C9H11NO/c1-8-4-2-5-9(10-8)6-3-7-11/h2,4-5,7H,3,6H2,1H3
• InChI Key: RPTOMTBPGIMKNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CCC=O

Description

3-(6-Methyl-2-pyridyl)propanal is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of DMSO (1.78 g, 22.9 mmol) in dichloromethane (4mL) was added dropwise over 3 min into solution of oxalyl chloride (11.3 mmol) in dichloromethane (6 mL) cooled to -78° C. under nitrogen. The reaction mixture was stirred for 5 min when 3-(6-methyl-2-pyridyl)propanol (1.57 g, 10.4 mmol) in dichloromethane (20 mL) was added over 5 min. The stirring continued for 20 min at -78° C. and triethylamine (8 ml) was added resulting in dark slurry. The cooling bath was removed and after 3 hr, the reaction mixture was quenched with brine followed by dichloromethane extraction (3×). After solvent removal, the dark residue was purified by column chromatography (silica gel, ethyl acetate) yielding a yellow oil (77%). MS (DCI) (M+H)+ at m/z 150.